Methyl 5-(diethylcarbamoyl)-2-{[(4-ethoxyphenyl)carbonyl]amino}-4-methylthiophene-3-carboxylate

• IUPAC Name: methyl 5-(diethylcarbamoyl)-2-[(4-ethoxybenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C21H26N2O5S/c1-6-23(7-2)20(25)17-13(4)16(21(26)27-5)19(29-17)22-18(24)14-9-11-15(12-10-14)28-8-3/h9-12H,6-8H2,1-5H3,(H,22,24)
• InChI Key: SMBQLSFRRVMVNL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=CC=C(C=C2)OCC)C(=O)OC)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 420089-60-7

Description

Methyl 5-(diethylcarbamoyl)-2-{[(4-ethoxyphenyl)carbonyl]amino}-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Applications in Dye Synthesis and Fabric Dyeing

Methyl 5-(diethylcarbamoyl)-2-{[(4-ethoxyphenyl)carbonyl]amino}-4-methylthiophene-3-carboxylate, a thiophene derivative, shows significant potential in the field of textile dyeing. For instance, Abolude et al. (2021) synthesized disperse dyes derived from thiophene, which exhibited excellent fastness properties on polyester and nylon fabrics, offering diverse color shades such as violet and brown (Abolude et al., 2021).

Synthesis of Heterocyclic Compounds

The chemical structure of this thiophene derivative lends itself to the synthesis of various heterocyclic compounds. Ryndina et al. (2002) described the synthesis of thieno[3,4-d]pyrimidines from thiophene derivatives, indicating its versatility in creating novel organic compounds (Ryndina et al., 2002).

Potential in Anticancer Research

In the field of medicinal chemistry, derivatives of thiophene have shown promise as anticancer agents. Mohareb et al. (2016) synthesized thiophene and benzothiophene derivatives exhibiting anti-proliferative activity against various cancer cell lines, demonstrating the potential therapeutic applications of such compounds (Mohareb et al., 2016).

Fluorescence Properties for Scientific Analysis

Additionally, the unique fluorescence properties of certain thiophene derivatives, as investigated by Pusheng (2009), suggest potential applications in scientific analysis and imaging techniques (Guo Pusheng, 2009).